Cas no 15296-86-3 (Benzene,[[(phenylsulfonyl)methyl]thio]-)

• Product Name: Benzene,[[(phenylsulfonyl)methyl]thio]-
• CAS No: 15296-86-3
• MF: C₁₃H₁₂O₂S₂
• MW: 264.363181114197
• CID: 230188
• PubChem ID: 275687
• Update Time: 2025-04-19

Benzene,[[(phenylsulfonyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[[(phenylsulfonyl)methyl]thio]-
• 1-(phenylsulfanyl)methyl phenyl sulfone
• benzenesulfonyl-phenylsulfanyl-methane
• Benzolsulfonyl-phenylmercapto-methan
• phenyl phenylthiomethyl sulfone
• Phenylmercaptomethyl-phenyl-sulfon
• Phenylmercapto-phenylsulfon-methan
• phenylthiomethyl phenyl sulfone
• benzenesulfonylmethylsulfanylbenzene
• (((Phenylthio)methyl)sulfonyl)benzene
• NSC634246
• SCHEMBL10789238
• NSC-634246
• {[(BENZENESULFONYL)METHYL]SULFANYL}BENZENE
• {[(phenylsulfanyl)methyl]sulfonyl}benzene
• Phenyl (phenylthio)methyl sulfone
• DTXSID60934635
• NSC-122660
• NSC122660
• 15296-86-3

• Inchi： 1S/C13H12O2S2/c14-17(15,13-9-5-2-6-10-13)11-16-12-7-3-1-4-8-12/h1-10H,11H2
• InChI Key： NRSIZSICNCVLJE-UHFFFAOYSA-N
• SMILES： S(CSC1C=CC=CC=1)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 264.02800
• Monoisotopic Mass: 264.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.82000
• LogP: 4.29090